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Compound of Interest

Compound Name: Isoxaflutole

Cat. No.: B1672639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of

isoxaflutole, a prominent herbicide from the isoxazole chemical class. The focus is on its

potent and specific inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a

critical component in plant metabolic pathways.

Introduction: The Pro-Herbicide Isoxaflutole
Isoxaflutole (IFT) is a selective, pre-emergence herbicide used to control a wide spectrum of

broadleaf and grass weeds in crops like corn and sugarcane.[1] It belongs to the isoxazole

family of herbicides, which act by inhibiting the HPPD enzyme.[2][3] A key feature of

isoxaflutole is that it is a pro-herbicide; it is not the primary phytotoxic agent itself. Following

application and uptake by the plant, isoxaflutole is rapidly converted into its diketonitrile (DKN)

derivative, which is the potent and active inhibitor of the target enzyme.[1][4][5]

Metabolic Activation of Isoxaflutole
The herbicidal activity of isoxaflutole is dependent on its conversion to the diketonitrile (DKN)

metabolite, 2-cyclopropyl-3-(2-mesyl-4-trifluoromethylphenyl)-3-oxopropanenitrile.[3] This

conversion occurs rapidly in both plants and soil through the hydrolytic opening of the isoxazole

ring.[1][6] This structural transformation is crucial for the molecule's ability to interact with the

active site of the HPPD enzyme. The DKN metabolite is more polar and water-soluble than the

parent isoxaflutole.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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